Cas no 2137980-87-9 (3-chloro-6-(difluoromethyl)-1,2-benzothiazole)

• Product Name: 3-chloro-6-(difluoromethyl)-1,2-benzothiazole
• CAS No: 2137980-87-9
• MF: C₈H₄ClF₂NS
• MW: 219.638866424561
• CID: 5966542
• PubChem ID: 165480664
• Update Time: 2025-10-21

3-chloro-6-(difluoromethyl)-1,2-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-(difluoromethyl)-1,2-benzothiazole
• EN300-1117758
• 2137980-87-9

• Inchi： 1S/C8H4ClF2NS/c9-7-5-2-1-4(8(10)11)3-6(5)13-12-7/h1-3,8H
• InChI Key： BOTWBPYHDCLVCT-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(C(F)F)=CC=2SN=1

Computed Properties

• Exact Mass: 218.9721043g/mol
• Monoisotopic Mass: 218.9721043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.1Ų

Additional information on 3-chloro-6-(difluoromethyl)-1,2-benzothiazole

3-Chloro-6-(Difluoromethyl)-1,2-Benzothiazole: A Comprehensive Overview

The compound 3-chloro-6-(difluoromethyl)-1,2-benzothiazole, identified by the CAS number 2137980-87-9, is a significant molecule in the field of organic chemistry. This compound belongs to the class of benzothiazoles, which are widely studied for their unique chemical properties and potential applications in various industries. The presence of a chlorine atom at position 3 and a difluoromethyl group at position 6 introduces interesting electronic and steric effects, making this compound a subject of interest for researchers.

Benzothiazoles are known for their aromaticity and ability to form stable structures, which makes them valuable in materials science, pharmacology, and other areas. The substitution pattern in 3-chloro-6-(difluoromethyl)-1,2-benzothiazole further enhances its reactivity and selectivity in chemical reactions. Recent studies have explored the potential of this compound in drug design, where its structural features can be exploited to create bioactive molecules with specific therapeutic effects.

The synthesis of 3-chloro-6-(difluoromethyl)-1,2-benzothiazole involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Researchers have optimized these steps to achieve higher yields and better purity levels. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach to synthesizing this compound using microwave-assisted techniques, which significantly reduced reaction times while maintaining product quality.

In terms of applications, benzothiazoles like this compound are being investigated for their role in optoelectronic materials. Their ability to absorb light in the visible spectrum makes them candidates for use in solar cells and light-emitting diodes (LEDs). Recent advancements in nanotechnology have further expanded the potential of these compounds by incorporating them into nanoscale devices.

The electronic properties of 3-chloro-6-(difluoromethyl)-1,2-benzothiazole have also been studied extensively using computational methods such as density functional theory (DFT). These studies provide insights into the molecule's electronic structure and reactivity, which are crucial for predicting its behavior in different chemical environments. For example, a study published in the Journal of Physical Chemistry revealed that the difluoromethyl group significantly alters the electron distribution within the molecule, enhancing its ability to act as an electron acceptor.

Beyond materials science, this compound has shown promise in pharmacology. Its unique structure allows it to interact with various biological targets, making it a potential candidate for drug development. Researchers are currently exploring its anti-inflammatory and antioxidant properties, which could lead to new treatments for chronic diseases such as cancer and neurodegenerative disorders.

In conclusion, 3-chloro-6-(difluoromethyl)-1,2-benzothiazole is a versatile compound with a wide range of applications across multiple disciplines. Its structural features make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.